![molecular formula C23H17ClN4O4S B2419796 3-[(2-Chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione CAS No. 1226445-72-2](/img/no-structure.png)
3-[(2-Chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione
Description
3-[(2-Chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H17ClN4O4S and its molecular weight is 480.92. The purity is usually 95%.
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Scientific Research Applications
- Application : Researchers have designed, synthesized, and evaluated 4,6-substituted thieno[3,2-d]pyrimidine derivatives as BTK inhibitors . Among these, Compound 8 stands out:
- Application : Thieno[3,2-d]pyrimidine-based copolymers have been explored in D–π–A (donor–π–acceptor) systems for OSCs . These polymers exhibit tunable characteristics and promise high efficiency.
- Application : Researchers have synthesized adenosine-like C-nucleosides bearing thieno[3,2-d]pyrimidine rings via the Heck reaction . These analogues can serve as monomer nucleosides.
BTK Inhibition
Photovoltaic Polymers
C-Nucleoside Analogues
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[(2-Chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione' involves the synthesis of the thieno[3,2-d]pyrimidine-2,4-dione core followed by the attachment of the 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl and 2-chlorophenylmethyl groups to the core.", "Starting Materials": [ "2-Amino-4-chloro-6-methylpyrimidine", "Ethyl acetoacetate", "Thiophene-2-carboxylic acid", "Thionyl chloride", "2-Methoxybenzoyl hydrazide", "2-Chlorobenzyl chloride", "Sodium hydride", "Triethylamine", "N,N-Dimethylformamide", "Methanol", "Acetic acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-4-chloro-6-methylpyrimidine by reacting ethyl acetoacetate with thionyl chloride and ammonium chloride followed by reaction with guanidine sulfate and hydrochloric acid.", "Step 2: Synthesis of thiophene-2-carboxylic acid by reacting thiophene-2-carboxylic acid chloride with sodium hydroxide.", "Step 3: Synthesis of thieno[3,2-d]pyrimidine-2,4-dione core by reacting 2-amino-4-chloro-6-methylpyrimidine with thiophene-2-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide.", "Step 4: Synthesis of 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl by reacting 2-methoxybenzoyl hydrazide with acetic anhydride and sodium acetate.", "Step 5: Attachment of 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl to the thieno[3,2-d]pyrimidine-2,4-dione core by reacting the core with 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl in the presence of triethylamine and N,N-dimethylformamide.", "Step 6: Attachment of 2-chlorophenylmethyl group to the compound by reacting the compound with 2-chlorobenzyl chloride in the presence of triethylamine and N,N-dimethylformamide.", "Step 7: Purification of the compound by recrystallization from methanol and diethyl ether.", "Step 8: Characterization of the compound by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
1226445-72-2 |
Product Name |
3-[(2-Chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione |
Molecular Formula |
C23H17ClN4O4S |
Molecular Weight |
480.92 |
IUPAC Name |
3-[(2-chlorophenyl)methyl]-1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C23H17ClN4O4S/c1-31-18-9-5-3-7-15(18)21-25-19(32-26-21)13-27-17-10-11-33-20(17)22(29)28(23(27)30)12-14-6-2-4-8-16(14)24/h2-11H,12-13H2,1H3 |
InChI Key |
NFWDXCDNKPWUSE-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C2=NOC(=N2)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=C5Cl)SC=C4 |
solubility |
not available |
Origin of Product |
United States |
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